Cas no 52157-73-0 (1-methyl-3-(piperidin-4-yl)-1H-indole)

1-Methyl-3-(piperidin-4-yl)-1H-indole is a heterocyclic compound featuring an indole core substituted with a methyl group at the 1-position and a piperidin-4-yl moiety at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The piperidine ring enhances solubility and bioavailability, while the indole scaffold offers versatility for further functionalization. Its rigid framework is advantageous in the design of bioactive molecules, particularly for targeting central nervous system (CNS) receptors or enzyme inhibitors. The compound’s well-defined synthetic route and stability under standard conditions further contribute to its utility in drug discovery and development.
1-methyl-3-(piperidin-4-yl)-1H-indole structure
52157-73-0 structure
Product Name:1-methyl-3-(piperidin-4-yl)-1H-indole
CAS No:52157-73-0
MF:C14H18N2
MW:214.306123256683
CID:360419
PubChem ID:14931746
Update Time:2025-05-20

1-methyl-3-(piperidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-methyl-3-(4-piperidinyl)-
    • 1-methyl-3-piperidin-4-ylindole
    • 1-methyl-3-(piperidin-4-yl)-1H-indole
    • DTXSID20565641
    • SCHEMBL5937271
    • EN300-1841429
    • 52157-73-0
    • Inchi: 1S/C14H18N2/c1-16-10-13(11-6-8-15-9-7-11)12-4-2-3-5-14(12)16/h2-5,10-11,15H,6-9H2,1H3
    • InChI Key: AXICNUHYVNKQDO-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=CN(C)C3C=CC=CC2=3)CC1

Computed Properties

  • Exact Mass: 214.14714
  • Monoisotopic Mass: 214.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17Ų

Experimental Properties

  • PSA: 16.96

1-methyl-3-(piperidin-4-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1841429-1g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
1g
$1599.0 2023-09-19
Enamine
EN300-1841429-5g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
5g
$4641.0 2023-09-19
Enamine
EN300-1841429-10g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
10g
$6882.0 2023-09-19
Enamine
EN300-1841429-0.05g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
0.05g
$1344.0 2023-09-19
Enamine
EN300-1841429-0.1g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
0.1g
$1408.0 2023-09-19
Enamine
EN300-1841429-0.25g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
0.25g
$1472.0 2023-09-19
Enamine
EN300-1841429-0.5g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
0.5g
$1536.0 2023-09-19
Enamine
EN300-1841429-1.0g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
1g
$1599.0 2023-05-25
Enamine
EN300-1841429-2.5g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
2.5g
$3136.0 2023-09-19
Enamine
EN300-1841429-5.0g
1-methyl-3-(piperidin-4-yl)-1H-indole
52157-73-0
5g
$4641.0 2023-05-25

Additional information on 1-methyl-3-(piperidin-4-yl)-1H-indole

1-Methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0): A Comprehensive Overview

The compound 1-methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a piperidine moiety, makes it a versatile scaffold for drug discovery and development. This article delves into its properties, applications, and relevance in modern science, while addressing frequently searched questions and trends in the field.

1-Methyl-3-(piperidin-4-yl)-1H-indole belongs to a class of compounds known for their potential interactions with biological targets, particularly in the central nervous system (CNS). The indole ring is a common feature in many natural and synthetic bioactive molecules, while the piperidine group enhances its ability to cross the blood-brain barrier. Researchers are increasingly exploring its derivatives for their potential in addressing neurological disorders, a topic that aligns with current trends in neuropharmacology and drug design.

One of the most searched questions related to this compound is: *"What are the potential applications of 1-methyl-3-(piperidin-4-yl)-1H-indole in medicine?"* Studies suggest its derivatives may exhibit affinity for receptors such as 5-HT (serotonin) and dopamine receptors, which are critical in mood regulation and cognitive function. This aligns with the growing public interest in mental health therapeutics and neurodegenerative disease research, making it a hot topic in both academic and industry circles.

From a synthetic chemistry perspective, the CAS No. 52157-73-0 compound is often discussed in the context of structure-activity relationship (SAR) studies. Researchers modify its core structure to optimize binding affinity, selectivity, and pharmacokinetic properties. This approach is central to modern drug discovery pipelines, where computational tools like molecular docking and AI-driven drug design are increasingly employed. Such methodologies are frequently searched by students and professionals alike, reflecting the intersection of chemistry and technology.

Another trending topic is the environmental and green chemistry aspects of synthesizing such compounds. With sustainability becoming a priority, scientists are exploring eco-friendly routes to produce 1-methyl-3-(piperidin-4-yl)-1H-indole derivatives. Searches for *"green synthesis of indole derivatives"* or *"biocatalytic approaches to heterocycles"* highlight this shift, emphasizing the need for innovative and sustainable methodologies.

In summary, 1-methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0) is a compound of broad scientific interest, bridging gaps between medicinal chemistry, neuroscience, and sustainable synthesis. Its potential applications and the methodologies surrounding its study resonate with current research trends and public curiosity, making it a compelling subject for further exploration.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent